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Abstract

This application note provides a comprehensive guide and a detailed protocol for the
certification of Avanafil Impurity 26, a process-related impurity of the active pharmaceutical
ingredient (API) Avanafil. We leverage the power of quantitative Nuclear Magnetic Resonance
(QNMR) spectroscopy as a primary ratio method for the unambiguous and accurate
determination of purity. This document is intended for researchers, quality control analysts, and
drug development professionals, offering field-proven insights into method development,
validation, and implementation in a regulated environment.

Introduction: The Imperative of Impurity
Qualification

In pharmaceutical manufacturing, the control of impurities is a critical aspect governed by
stringent regulatory standards, such as the International Council for Harmonisation (ICH)
guidelines.[1][2][3] Impurities in an API can directly impact the safety and efficacy of the final
drug product.[2] Therefore, their presence must be monitored and controlled, and in many
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cases, reference standards for these impurities are required for the validation of routine quality
control methods like HPLC.

Avanafil is a selective phosphodiesterase type 5 (PDES) inhibitor used for the treatment of
erectile dysfunction.[1] Its synthesis can give rise to several process-related impurities. One
such impurity is Avanafil Impurity 26, chemically identified as (s)-2-(2-
(Hydroxymethyl)pyrrolidin-1-yl)-4-((4-methylbenzyl)amino)-N-(pyrimidin-2-ylmethyl)pyrimidine-
5-carboxamide.[3]

Quantitative NMR (QNMR) has emerged as a powerful primary analytical method for the
certification of reference standards.[4][5][6] Unlike chromatographic techniques, gNMR does
not require a specific reference standard of the analyte itself for quantification.[6] The signal
intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for the
signal, allowing for the determination of the purity of a substance by co-dissolving it with a
certified internal standard of known purity.[6] This application note details a robust gNMR
method for the certification of Avanafil Impurity 26.

Principle of the gNMR Method

The fundamental principle of qNMR lies in the direct relationship between the integrated area
of a resonance signal and the molar amount of the corresponding nuclei. By using an internal
standard (IS) of known purity and weight, the purity of the analyte (Avanafil Impurity 26) can
be calculated using the following equation:

Purity analyte (%) = (I analyte / 11S) * (N IS / N analyte) * (M analyte / M IS) * (m IS / m analyte)
* Purity IS (%)

Where:

I: Integral of the signal for the analyte and internal standard

N: Number of protons giving rise to the selected signal for the analyte and internal standard

M: Molar mass of the analyte and internal standard

m: Mass of the analyte and internal standard
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e Purity: Purity of the internal standard

Causality in Experimental Design: The "Why" Behind the
IIHOWII

The success of a gNMR experiment hinges on several critical choices. Here, we explain the
rationale behind the key experimental parameters for the analysis of Avanafil Impurity 26.

e Analyte and Impurity Structure:

o Avanafil: 4-[(3-chloro-4-methoxybenzyl)amino]-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-N-
(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide.[1]

o Avanafil Impurity 26: (s)-2-(2-(Hydroxymethyl)pyrrolidin-1-yl)-4-((4-methylbenzyl)amino)-
N-(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide.[3]

The key structural difference is the substituent on the benzylamino group: a 3-chloro-4-
methoxy group on Avanafil versus a 4-methyl group on Impurity 26. This allows for the
selection of unique, well-resolved signals for quantification. For Impurity 26, the singlet from
the methyl group on the benzyl ring is an excellent candidate for a quantification signal due
to its simplicity and likely separation from other aromatic signals.

e Selection of Internal Standard: An ideal internal standard should:

o

Be of high, certified purity (traceable to a primary standard like NIST).

[¢]

Be stable and non-reactive with the analyte and solvent.

[¢]

Have signals that are sharp singlets and do not overlap with any analyte signals.

o

Have good solubility in the chosen deuterated solvent.

For this application, Maleic Acid is a suitable choice. Its two olefinic protons give a sharp
singlet around 6.3 ppm in DMSO-d6, a region that is typically free from signals of many
aromatic and aliphatic compounds, including the expected signals of Avanafil Impurity 26.
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e Choice of Solvent:Dimethyl sulfoxide-d6 (DMSO-d6) is selected due to its excellent
solubilizing power for a wide range of organic molecules, including Avanafil and its impurities.
Its residual proton signal at ~2.5 ppm does not interfere with the key aromatic or methyl
signals of interest.

 NMR Parameters for Quantification:

o Long Relaxation Delay (D1): A D1 of at least 5 times the longest T1 (spin-lattice relaxation
time) of the protons of interest is crucial to ensure complete relaxation between scans.
This is essential for accurate integration. A value of 30 seconds or more is recommended
as a starting point.

o Flip Angle: A small flip angle (e.g., 30-45°) is used to minimize saturation effects and
ensure that the signal intensity is proportional to the number of protons.

o Number of Scans: A sufficient number of scans (e.g., 32 or 64) are averaged to achieve an
adequate signal-to-noise ratio (S/N > 150:1) for the signals used in the quantification.

Experimental Protocol

This protocol is designed to be a self-validating system, incorporating checks for system
suitability.

Materials and Equipment
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MateriallEquipment Specification

= 400 MHz, equipped with a high-resolution
NMR Spectrometer
probe

Avanafil Impurity 26 Sample to be certified

Certified Reference Material (CRM), purity =

Maleic Acid 99.5%

DMSO-d6 > 99.9% deuteration, in sealed ampoules
Analytical Balance Readable to 0.01 mg

Volumetric Flasks Class A

Micropipettes Calibrated

NMR Tubes High-precision, 5 mm

Sample Preparation

o Accurate Weighing: Accurately weigh approximately 10 mg of Maleic Acid (the internal
standard) into a clean, dry vial. Record the weight precisely.

» Analyte Weighing: Accurately weigh approximately 20 mg of Avanafil Impurity 26 into the
same vial. Record the weight precisely. The 2:1 mass ratio is chosen to achieve a good
molar ratio for comparable signal intensities.

o Dissolution: Add approximately 0.7 mL of DMSO-d6 to the vial. Vortex or sonicate gently until
both the internal standard and the analyte are completely dissolved.

e Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

e Instrument Setup:

o Lock the spectrometer on the deuterium signal of DMSO-d6.
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o Shim the magnetic field to achieve good resolution and lineshape. A half-height line width

of < 0.5 Hz for the maleic acid singlet is desirable.

o Tune and match the probe.

o Set the sample temperature to a constant value, e.g., 298 K.

e Acquisition Parameters:

Parameter

Recommended Value

Rationale

Pulse Program

Standard 1D proton (e.g.,
zg30)

Simple and robust for

quantification

Ensures quantitative

Flip Angle 30° B

conditions

) Covers the full range of proton

Spectral Width 16 ppm _

signals
Acquisition Time > 3 seconds Ensures good digital resolution

) Allows for full relaxation of

Relaxation Delay (D1) 30 seconds

protons

To achieve excellent signal-to-
Number of Scans 64

noise

Data Processing

o Apply a small exponential line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

e Fourier transform the FID.

o Carefully phase correct the spectrum manually to ensure all peaks have a pure absorption

lineshape.

o Baseline correct the spectrum to ensure a flat baseline across the entire spectrum,

especially around the peaks to be integrated.
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 Integrate the selected signals for Avanafil Impurity 26 (e.g., the 4-methylbenzyl singlet) and
the Maleic Acid singlet. The integration region should cover at least 20 times the half-height
linewidth of the peak.

Data Analysis and Results
Signal Selection and Integration

 Internal Standard (Maleic Acid): Integrate the singlet at ~6.3 ppm (NIS = 2 protons).

« Avanafil Impurity 26: Integrate the singlet corresponding to the methyl protons on the 4-
methylbenzyl group (expected around 2.2-2.4 ppm, Nanalyte = 3 protons). This signal should
be well-resolved and free from interference.

Calculation of Purity

Using the equation from Section 2, calculate the purity of Avanafil Impurity 26.

Hypothetical Data Example:

Parameter Value

Mass of Impurity 26 (manalyte) 20.15 mg

Molar Mass of Impurity 26 (Manalyte) 449.51 g/mol

Integral of Impurity 26 signal (lanalyte) 1.00

Number of Protons (Nanalyte) 3

Mass of Maleic Acid (mIS) 10.05 mg

Molar Mass of Maleic Acid (MIS) 116.07 g/mol

Integral of Maleic Acid signal (11S) 1.25

Number of Protons (NIS) 2

Purity of Maleic Acid (PuritylS) 99.8%
Calculation:
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Purityanalyte (%) = (1.00/ 1.25) * (2 / 3) * (449.51/ 116.07) * (10.05 / 20.15) * 99.8%
Purityanalyte (%) = 0.8 * 0.6667 * 3.8727 * 0.4988 * 99.8% Purityanalyte (%) = 97.4%

Method Validation

The gqNMR method should be validated according to ICH Q2(R1) guidelines to demonstrate its
suitability for its intended purpose. Key validation parameters include:

o Specificity: The ability to assess the analyte unequivocally in the presence of other
components. This is demonstrated by the resolution of the analyte's and internal standard's
signals from all other signals in the spectrum.

e Linearity: The method's ability to obtain test results which are directly proportional to the
concentration of the analyte. This can be assessed by preparing samples with varying
analyte-to-internal standard ratios.

e Accuracy: The closeness of the test results obtained by the method to the true value. This
can be evaluated by analyzing a sample of Avanafil Impurity 26 with a known, certified

purity.

o Precision (Repeatability and Intermediate Precision): The precision of the method under the
same operating conditions over a short interval of time, and within-laboratory variations.

e Range: The interval between the upper and lower concentration of the analyte for which the
method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Visualizations
Logical Workflow for gNMR Certification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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